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In response to the growing regulatory scrutiny surrounding nitrosamine impurities in
pharmaceutical products, this document provides detailed application notes and protocols for
the use of N-nitroso-vortioxetine reference standard in the quality control of vortioxetine.
These guidelines are intended for researchers, scientists, and drug development professionals
to ensure the safety and quality of vortioxetine drug substances and products.

N-nitroso-vortioxetine is a nitrosamine drug substance-related impurity (NDSRI) that can form
during the manufacturing process or storage of vortioxetine.[1][2] Due to the classification of
many nitrosamines as probable human carcinogens, regulatory bodies such as the U.S. Food
and Drug Administration (FDA) and the European Medicines Agency (EMA) have established
stringent limits for their presence in pharmaceuticals.[3][4][5] The FDA has set an acceptable
intake (Al) limit of 400 ng/day for N-nitroso-vortioxetine, which is classified as a Potency
Category 3 NDSRIL.[1][6]
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The use of a well-characterized N-nitroso-vortioxetine reference standard is essential for the
development, validation, and routine application of analytical methods to detect and quantify
this impurity at trace levels.[6][7] This ensures that vortioxetine-containing medicines are safe
for patient use.

Application Notes

The N-nitroso-vortioxetine reference standard is primarily used in the following applications:

» Analytical Method Development: To establish sensitive and specific analytical methods, such
as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass
Spectrometry (GC-MS), for the identification and quantification of N-nitroso-vortioxetine.[1]

o Method Validation: To validate the performance of analytical methods according to the
International Council for Harmonisation (ICH) Q2(R1) guidelines, including parameters like
specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification

(LOQ).[3][8]

¢ Quality Control (QC) Testing: For routine batch release testing of vortioxetine active
pharmaceutical ingredient (API) and finished drug products to ensure compliance with
regulatory limits.[7]

 Stability Studies: To monitor the formation of N-nitroso-vortioxetine under various storage
conditions and establish appropriate shelf-life for the drug product.

Quantitative Data Summary

Accurate quantification of N-nitroso-vortioxetine is critical. The following table summarizes
key quantitative data from a validated Ultra-Fast Liquid Chromatography-Mass Spectrometry
(UFLC-MS) method for the analysis of N-nitroso-vortioxetine in vortioxetine hydrobromide

APL.[8]
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Parameter Value Reference
Limit of Detection (LOD) 0.660 ppm [8]
Limit of Quantification (LOQ) 1.995 ppm [8]
Correlation Coefficient (r2) 0.99964 [8]
Recovery 92.42% to 104.54% [8]
Precision (%RSD) 1.07% [8]

Experimental Protocols

Below are detailed protocols for the analysis of N-nitroso-vortioxetine. These protocols are

based on established methods for nitrosamine analysis and a specific UFLC-MS method for N-

nitroso-vortioxetine.[8][9][10]

Protocol 1: UFLC-MS Method for N-nitroso-vortioxetine

in Vortioxetine API

This protocol is adapted from a validated method for the analysis of N-nitroso-vortioxetine in

vortioxetine hydrobromide API.[8]

1. Materials and Reagents:

* N-nitroso-vortioxetine reference standard
» Vortioxetine Hydrobromide API

¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

o Water (Milli-Q or equivalent)

e 0.22 um PVDF syringe filters
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. Standard Solution Preparation:

Stock Solution: Accurately weigh and dissolve an appropriate amount of N-nitroso-
vortioxetine reference standard in methanol to obtain a stock solution of a known
concentration (e.g., 100 pg/mL).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with a suitable diluent (e.g., methanol/water mixture) to concentrations ranging
from the LOQ to approximately 150% of the specification limit. A typical concentration for a
standard solution is 0.04 pg/mL with respect to the test concentration.[8]

. Sample Preparation:

Accurately weigh approximately 50.0 mg of the vortioxetine hydrobromide API test sample
into a 25 mL volumetric flask.[8]

Dissolve and dilute to volume with the diluent to achieve a final concentration of about 2.0
mg/mL.[8]

Filter the solution through a 0.22 um PVDF syringe filter into an HPLC vial.[8]

. UFLC-MS Parameters:
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Parameter Condition

UFLC system with a single quadrupole MS
LC System

detector[8]

ACQUITY CSH 2.1 pm Phenyl-Hexyl, 100 mm x
Column

1.7 um[8]

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Optimized to separate N-nitroso-vortioxetine

Gradient

from the API and other impurities.
Flow Rate Typically 0.3 - 0.5 mL/min
Column Temperature 40°C
Injection Volume 5-10puL

MS System

Single Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI) Positive

Monitored lon (SIM)

m/z 328[8]

5. Data Analysis:

o Quantify the amount of N-nitroso-vortioxetine in the sample by comparing the peak area of

the analyte to the calibration curve generated from the working standard solutions.

Sample and Standard Preparation

N-nitroso-vortioxetine Stock Solution Working Standard
Reference Standard Preparation Dilutions

UFLC-MS System

UFLC-MS Analysis Data Processing

Data Acquisition Calibration Curve Quantification of

Final Report

(SIM Mode m/z 328) Generation Impurity
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Caption: UFLC-MS analysis workflow for N-nitroso-vortioxetine.

Protocol 2: General LC-MS/MS Method for Nitrosamine
Screening in Drug Products

This protocol provides a general approach for screening nitrosamine impurities, including N-
nitroso-vortioxetine, in finished drug products. Method optimization and validation are
required for specific drug product formulations.

1. Materials and Reagents:

* N-nitroso-vortioxetine reference standard
» Vortioxetine tablets

¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Dichloromethane (DCM)

e Formic acid (LC-MS grade)

e Ammonium formate

o Water (Milli-Q or equivalent)

e 0.22 um PVDF syringe filters

2. Standard Solution Preparation:

e As described in Protocol 1.

3. Sample Preparation (for Tablets):

e Weigh and finely powder a representative number of vortioxetine tablets.
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Accurately weigh a portion of the powdered tablets equivalent to a specific amount of the API
(e.g., 100 mg) into a centrifuge tube.

Add a suitable extraction solvent (e.g., methanol or a mixture of DCM and water).

Vortex or sonicate for a specified time to ensure complete extraction of the API and any
potential impurities.

Centrifuge the sample to pellet the excipients.
Filter the supernatant through a 0.22 um PVDF syringe filter into an HPLC vial.

. LC-MS/MS Parameters:
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Parameter Condition
High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system
C18 or Phenyl-Hexyl stationary phase, suitable
Column

for polar and non-polar analytes

Mobile Phase A

10 mM Ammonium formate with 0.1% Formic

acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile/Methanol

Gradient

Optimized for the separation of multiple

nitrosamines

Flow Rate

Dependent on column dimensions (e.g., 0.4

mL/min for a 2.1 mm ID column)

Column Temperature

30 -50°C

Injection Volume

1-10 pL

MS System

Triple Quadrupole Mass Spectrometer (TQ-MS)

lonization Mode

Electrospray lonization (ESI) Positive or
Atmospheric Pressure Chemical lonization
(APCI)

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions

Specific precursor and product ions for N-
nitroso-vortioxetine and other target

nitrosamines

5. Data Analysis:

« ldentify and quantify N-nitroso-vortioxetine based on its specific MRM transition and

retention time, comparing the response to the calibration curve.
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Risk Assessment

Identify Potential
Sources of Nitrosating
Agents and Amines

Evaluate Manufacturing
Process and Storage
Conditions

Process Optimization to Control of Raw
Minimize Nitrosamine Materials and
Formation Intermediates

Routine Analytical
Testing using Validated
Methods

Regulatory

Compliance Patient Safety

Click to download full resolution via product page

Caption: Logical workflow for nitrosamine impurity risk mitigation.

Conclusion

The control of N-nitroso-vortioxetine is a critical aspect of ensuring the quality and safety of
vortioxetine-containing pharmaceuticals. The use of a qualified reference standard is
fundamental for the accurate and reliable quantification of this impurity. The protocols and
information provided herein offer a comprehensive guide for the implementation of robust
quality control strategies to monitor and control N-nitroso-vortioxetine, thereby ensuring
compliance with global regulatory expectations and safeguarding patient health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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